Cas no 900143-65-9 (9-Cyclopropylnonanal)

• Product Name: 9-Cyclopropylnonanal
• CAS No: 900143-65-9
• MF: C₁₂H₂₂O
• MW: 182.302484035492
• CID: 5301504
• PubChem ID: 134922751
• Update Time: 2025-06-09

9-Cyclopropylnonanal Chemical and Physical Properties

Names and Identifiers

• 9-cyclopropylnonanal
• 900143-65-9
• EN300-785286
• 9-Cyclopropylnonanal

• Inchi： 1S/C12H22O/c13-11-7-5-3-1-2-4-6-8-12-9-10-12/h11-12H,1-10H2
• InChI Key： ASXWYCRFLMYNDT-UHFFFAOYSA-N
• SMILES： O=CCCCCCCCCC1CC1

Computed Properties

• Exact Mass: 182.167065321g/mol
• Monoisotopic Mass: 182.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 9
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 17.1Ų

Additional information on 9-Cyclopropylnonanal

9-Cyclopropylnonanal: A Comprehensive Overview of CAS No. 900143-65-9

9-Cyclopropylnonanal (CAS No. 900143-65-9) is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. This aldehyde, characterized by its cyclopropyl and nonyl functional groups, offers a versatile platform for the development of novel compounds and materials.

The molecular formula of 9-Cyclopropylnonanal is C12H22O, with a molecular weight of approximately 186.30 g/mol. Its chemical structure consists of a nine-carbon chain terminated by an aldehyde group (-CHO) and a cyclopropyl ring attached to the ninth carbon atom. This unique arrangement imparts specific physical and chemical properties to the compound, making it an attractive candidate for various research and industrial applications.

In the realm of pharmaceutical research, 9-Cyclopropylnonanal has been explored for its potential as a precursor in the synthesis of bioactive molecules. Recent studies have shown that compounds derived from 9-Cyclopropylnonanal exhibit promising biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that derivatives of 9-Cyclopropylnonanal demonstrated significant inhibition of cancer cell proliferation in vitro, suggesting potential therapeutic applications in oncology.

Beyond its pharmaceutical applications, 9-Cyclopropylnonanal has also found use in materials science. The cyclopropyl ring and aldehyde functional group provide opportunities for the formation of complex polymers and materials with tailored properties. Researchers at the University of California, Berkeley, have utilized 9-Cyclopropylnonanal as a building block in the synthesis of novel polymeric materials with enhanced mechanical strength and thermal stability. These materials have potential applications in areas such as electronics, coatings, and adhesives.

In organic synthesis, 9-Cyclopropylnonanal serves as a valuable intermediate for the preparation of more complex molecules. Its reactivity at the aldehyde group allows for a wide range of chemical transformations, including reduction to alcohols, oxidation to carboxylic acids, and condensation reactions to form more complex structures. A notable example is the use of 9-Cyclopropylnonanal in the synthesis of natural products and pharmaceuticals through aldol condensation reactions.

The synthesis of 9-Cyclopropylnonanal can be achieved through several routes, each offering different advantages depending on the desired scale and purity. One common method involves the reaction of cyclopropanecarbaldehyde with 1-octyne in the presence of a palladium catalyst. This approach provides high yields and excellent selectivity for the desired product. Another route involves the oxidation of 9-cyclopropylnonanol using an oxidizing agent such as potassium permanganate or Jones reagent.

The physical properties of 9-Cyclopropylnonanal, such as its boiling point (approximately 185°C), melting point (around -30°C), and solubility in organic solvents like ethanol and dichloromethane, make it suitable for various laboratory and industrial processes. Its low toxicity and environmental impact further enhance its appeal as a safe and sustainable chemical compound.

In conclusion, 9-Cyclopropylnonanal (CAS No. 900143-65-9)